2-(2,2-Dimethylpiperidin-1-yl)ethanamine

• Molecular Formula: C9H20N2
• Molecular Weight: 156.27 g/mol
• IUPAC Name: 2-(2,2-dimethylpiperidin-1-yl)ethanamine
• InChI: InChI=1S/C9H20N2/c1-9(2)5-3-4-7-11(9)8-6-10/h3-8,10H2,1-2H3
• InChI Key: YRYAOIVAKUZSKC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCN1CCN)C

Description

2-(2,2-Dimethylpiperidin-1-yl)ethanamine is a secondary amine featuring a piperidine ring substituted with two methyl groups at the 2-position and an ethanamine side chain.

Comparison with Similar Compounds

Structural and Substituent Variations

The table below highlights key structural differences between 2-(2,2-dimethylpiperidin-1-yl)ethanamine and its analogs:

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Features
2-(2,2-Dimethylpiperidin-1-yl)ethanamine (Target)	Piperidine	2,2-dimethyl; ethanamine chain	~184.3 (estimated)	Rigid piperidine; moderate lipophilicity
2-(1-Benzylpiperidin-4-yl)ethanamine	Piperidine	4-benzyl; ethanamine chain	218.34	Aromatic bulk; enhanced π-π interactions
2-[4-(Phenylmethyl)piperidin-1-yl]ethanamine	Piperidine	4-benzyl; ethanamine chain	218.34	Similar to above; positional isomerism
2,2,6,6-Tetramethylpiperidin-4-yl derivatives	Piperidine	2,2,6,6-tetramethyl; variable esters	Varies (e.g., 229.3 for acetate)	High steric hindrance; metabolic stability
2-(4-Benzylpiperazin-1-yl)ethanamine	Piperazine	4-benzyl; ethanamine chain	231.34	Additional nitrogen; enhanced H-bonding
2-(3-Methylpiperidin-1-yl)-2-[2-(trifluoromethyl)phenyl]ethanamine	Piperidine	3-methyl; 2-(trifluoromethyl)phenyl	286.34	Electronegative CF₃ group; increased lipophilicity
Substituted phenethylamines (e.g., 2C-B)	Benzene	2,5-dimethoxy; ethanamine chain	~211.3 (e.g., 2C-B)	Aromatic substitution; psychoactivity

Physicochemical Properties

• Lipophilicity (LogP) : The target compound’s dimethylpiperidine group likely increases logP compared to polar analogs like piperazine derivatives (e.g., 2-(4-benzylpiperazin-1-yl)ethanamine, logP ~1.5–2.0) but remains lower than trifluoromethyl-containing analogs (logP ~2.5–3.0) .
• Solubility : Dimethyl substitution reduces water solubility compared to unsubstituted piperidines but improves membrane permeability. Piperazine analogs, with additional nitrogen, exhibit higher aqueous solubility .
• Dipole Moment : Substituted phenethylamines (e.g., 2C-B) show dipole moments influenced by methoxy groups (4.5–5.5 D), while piperidine/piperazine derivatives have lower values (~3–4 D) due to aliphatic character .